Cas no 3126-80-5 (1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrakis(2-ethylhexyl) ester)

• Product Name: 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrakis(2-ethylhexyl) ester
• CAS No: 3126-80-5
• MF: C₄₂H₇₀O₈
• MW: 703.00041437149
• CID: 309887
• PubChem ID: 102940
• Update Time: 2025-10-09

1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrakis(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrakis(2-ethylhexyl) ester
• tetrakis(2-ethylhexyl) benzene-1,2,4,5-tetracarboxylate
• 1,2,4,5-Benzenetetracarboxylic acid, tetrakis(2-ethylhexyl) ester
• TOPM
• Tetra(2-ethylhexyl)pyromellitate
• NIOSH/DB9290000
• 1,2,4,5-Benzenetetracarboxylic acid, 1,2,4,5-tetrakis(2-ethylhexyl) ester
• DTXSID70863109
• tetrakis(2-ethylhexyl)benzene-1,2,4,5-tetracarboxylate
• DB92900000
• SCHEMBL226379
• W-109865
• 1,2,4,5-Benzenetetracarboxylic acid, tetra(2-ethylhexyl) ester
• F74259
• EINECS 221-508-0
• tetra(2-ethylhexyl) pyromellitate
• NS00046048
• 3126-80-5
• GNCDUZFXTFAOBE-UHFFFAOYSA-N
• 1,2,4,5-tetrakis(2-ethylhexyl) benzene-1,2,4,5-tetracarboxylate

• Inchi： 1S/C42H70O8/c1-9-17-21-31(13-5)27-47-39(43)35-25-37(41(45)49-29-33(15-7)23-19-11-3)38(42(46)50-30-34(16-8)24-20-12-4)26-36(35)40(44)48-28-32(14-6)22-18-10-2/h25-26,31-34H,9-24,27-30H2,1-8H3
• InChI Key： GNCDUZFXTFAOBE-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=O)OCC(CC)CCCC)C(C(=O)OCC(CC)CCCC)=CC=1C(=O)OCC(CC)CCCC)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 702.5073
• Monoisotopic Mass: 702.507
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 32
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 13.8
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Color/Form: Light yellow oily transparent liquid
• Density: 0.997
• Boiling Point: 686.5°Cat760mmHg
• Flash Point: 269.3°C
• Refractive Index: 1.487
• PSA: 105.2

Additional information on 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrakis(2-ethylhexyl) ester

1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrakis(2-ethylhexyl) ester (CAS No. 3126-80-5): An Overview

1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrakis(2-ethylhexyl) ester (CAS No. 3126-80-5) is a versatile compound with a wide range of applications in various industries. This compound is a derivative of benzenetetracarboxylic acid and is characterized by its high thermal stability and excellent chemical resistance. These properties make it an ideal candidate for use in the formulation of various materials and products.

The chemical structure of 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrakis(2-ethylhexyl) ester consists of a benzene ring substituted with four carboxylic acid groups, each of which is esterified with a 2-ethylhexyl group. This unique structure confers the compound with remarkable stability and solubility characteristics. The esterification process enhances the compound's compatibility with various solvents and polymers, making it suitable for use in coatings, adhesives, and other advanced materials.

Recent research has highlighted the potential of 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrakis(2-ethylhexyl) ester in the development of high-performance materials. For instance, studies have shown that this compound can significantly improve the mechanical properties of polymer composites. When incorporated into polymer matrices, it enhances tensile strength and elongation at break, making the resulting materials more durable and resistant to environmental factors.

In the field of coatings and paints, 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrakis(2-ethylhexyl) ester has been found to enhance the adhesion and flexibility of coating formulations. This is particularly important in applications where the coated surfaces are subjected to mechanical stress or environmental exposure. The compound's ability to form strong bonds with substrate materials ensures long-lasting protection and aesthetic appeal.

The thermal stability of 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrakis(2-ethylhexyl) ester is another key attribute that has attracted significant attention. High thermal stability is crucial in applications where materials are exposed to elevated temperatures for extended periods. This property makes the compound suitable for use in high-temperature environments such as automotive parts and electronic components.

In addition to its physical properties, 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrakis(2-ethylhexyl) ester also exhibits excellent chemical resistance. It is resistant to a wide range of chemicals including acids, bases, and solvents. This makes it an ideal choice for applications where chemical exposure is a concern. For example, it can be used in the formulation of protective coatings for industrial equipment and infrastructure.

The environmental impact of 1,2,4,5-Benzenetetracarboxylicacid, 1,2,4,5-tetrakis(2--ethylhexyl) ester> has been a subject of recent studies. Research indicates that while the compound itself is stable and does not readily degrade in the environment under normal conditions,^[1] proper disposal methods should be followed to minimize any potential ecological impact.^[2]

In conclusion,^[3] 1,2,4,5-Benzenetetracarboxylicacid, 1, 2, 4, 5-tetrakis( 2- ethylhexyl) (CAS No. 3126-80-5)) is a highly versatile compound with a wide range of applications in various industries. Its unique chemical structure provides it with excellent thermal stability,^[4] chemical resistance,^[5] and compatibility with different materials.^[6] Ongoing research continues to uncover new potential uses for this compound,^[7] further solidifying its importance in the field of advanced materials science.